Cas no 1172228-08-8 (1-methyl-2-4-(4-methylpiperazine-1-carbonyl)-1,3-thiazol-2-yl-1H-indole)

• Product Name: 1-methyl-2-4-(4-methylpiperazine-1-carbonyl)-1,3-thiazol-2-yl-1H-indole
• CAS No: 1172228-08-8
• MF: C₁₈H₂₀N₄OS
• MW: 340.442602157593
• CID: 5797254
• PubChem ID: 44062741
• Update Time: 2025-06-09

1-methyl-2-4-(4-methylpiperazine-1-carbonyl)-1,3-thiazol-2-yl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-4-(4-methylpiperazine-1-carbonyl)-1,3-thiazol-2-yl-1H-indole
• [2-(1-methylindol-2-yl)-1,3-thiazol-4-yl]-(4-methylpiperazin-1-yl)methanone
• AKOS024516634
• 1-methyl-2-[4-(4-methylpiperazine-1-carbonyl)-1,3-thiazol-2-yl]-1H-indole
• (2-(1-methyl-1H-indol-2-yl)thiazol-4-yl)(4-methylpiperazin-1-yl)methanone
• F5655-0369
• 1172228-08-8

• Inchi： 1S/C18H20N4OS/c1-20-7-9-22(10-8-20)18(23)14-12-24-17(19-14)16-11-13-5-3-4-6-15(13)21(16)2/h3-6,11-12H,7-10H2,1-2H3
• InChI Key： SJZBMZRSFONJIL-UHFFFAOYSA-N
• SMILES： S1C=C(C(N2CCN(C)CC2)=O)N=C1C1=CC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 340.13578245g/mol
• Monoisotopic Mass: 340.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-methyl-2-4-(4-methylpiperazine-1-carbonyl)-1,3-thiazol-2-yl-1H-indole

Comprehensive Analysis of 1-methyl-2-4-(4-methylpiperazine-1-carbonyl)-1,3-thiazol-2-yl-1H-indole (CAS No. 1172228-08-8)

1-methyl-2-4-(4-methylpiperazine-1-carbonyl)-1,3-thiazol-2-yl-1H-indole (CAS No. 1172228-08-8) is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines an indole core with a thiazole ring and a 4-methylpiperazine moiety, making it a promising candidate for drug discovery. Its unique architecture suggests potential interactions with various biological targets, particularly in the realm of kinase inhibition and signal transduction modulation.

The compound's CAS number 1172228-08-8 serves as a unique identifier in chemical databases, facilitating precise tracking in research publications and patent literature. Scientists frequently search for this identifier alongside terms like "kinase inhibitor," "indole derivatives," and "structure-activity relationship," reflecting its relevance in medicinal chemistry. Recent trends in AI-assisted drug design have further highlighted the importance of such complex heterocycles, as they often exhibit improved binding affinity and selectivity compared to simpler scaffolds.

From a synthetic chemistry perspective, the incorporation of both 1,3-thiazole and indole rings in 1-methyl-2-4-(4-methylpiperazine-1-carbonyl)-1,3-thiazol-2-yl-1H-indole presents interesting challenges and opportunities. The thiazole ring contributes to metabolic stability, while the 4-methylpiperazine group enhances solubility - a crucial factor in drug development. Researchers investigating "heterocyclic compound synthesis" or "medicinal chemistry optimization" frequently encounter this structural motif in literature.

The pharmaceutical industry shows growing interest in such multi-heterocyclic systems, particularly for targeting protein-protein interactions that were previously considered "undruggable." Computational chemistry studies suggest that the compound's three-dimensional structure may allow it to bind to allosteric sites, a hot topic in current drug discovery. This aligns with frequent search queries about "allosteric modulators" and "next-generation therapeutics" in scientific databases.

Analytical characterization of CAS 1172228-08-8 typically involves advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, which are common search terms among quality control specialists. The compound's stability under various pH conditions and its degradation profile are subjects of ongoing research, particularly for those searching "pharmaceutical stability testing" or "forced degradation studies."

In the context of green chemistry, synthetic routes to 1-methyl-2-4-(4-methylpiperazine-1-carbonyl)-1,3-thiazol-2-yl-1H-indole are being optimized to reduce environmental impact. This resonates with the increasing number of searches for "sustainable synthesis" and "catalytic methods" in chemical research. The compound's potential as a building block for more complex molecules also makes it relevant to searches about "fragment-based drug design."

Patent analysis reveals that derivatives of this core structure have been claimed in applications ranging from oncological treatments to neurological disorders, explaining the frequent appearance of these terms in related literature searches. However, it's important to note that specific therapeutic applications would require extensive clinical validation beyond the scope of this chemical overview.

From a safety perspective, proper handling of 1-methyl-2-4-(4-methylpiperazine-1-carbonyl)-1,3-thiazol-2-yl-1H-indole requires standard laboratory precautions, as indicated by searches for "chemical safety data" and "material handling protocols." Researchers should consult appropriate safety datasheets and implement good laboratory practices when working with this compound.

The future research directions for this compound likely involve exploration of its structure-activity relationships through systematic modification of its heterocyclic components. This aligns with frequent searches for "SAR studies" and "molecular optimization" in pharmaceutical journals. The integration of machine learning tools in such optimization processes represents a cutting-edge approach that many researchers are currently investigating.

In summary, 1-methyl-2-4-(4-methylpiperazine-1-carbonyl)-1,3-thiazol-2-yl-1H-indole (CAS No. 1172228-08-8) represents an intriguing case study in modern medicinal chemistry, combining multiple privileged structures in drug discovery. Its investigation touches upon numerous contemporary research themes, from computational drug design to green synthesis, making it a compound of continuing interest across multiple scientific disciplines.